Citric acid monohydrate
Citric acid monohydrate
Citric Acid Monohydrate is a tricarboxylic acid found in citrus fruits. Citric acid is used as an excipient in pharmaceutical preparations due to its antioxidant properties. It maintains stability of active ingredients and is used as a preservative. It is also used as an acidulant to control pH and acts as an anticoagulant by chelating calcium in blood.
Citric acid monohydrate is an organic molecular entity.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.
Citric acid monohydrate is an organic molecular entity.
A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.
Brand Name:
Vulcanchem
CAS No.:
5949-29-1
VCID:
VC0165947
InChI:
InChI=1S/C6H8O7.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2
SMILES:
C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O
Molecular Formula:
C6H8O7.H2O
HOOCCH2C(OH)(COOH)CH2COOH.H2O
C6H10O8
HOOCCH2C(OH)(COOH)CH2COOH.H2O
C6H10O8
Molecular Weight:
210.14 g/mol
Citric acid monohydrate
CAS No.: 5949-29-1
Reference Standards
VCID: VC0165947
Molecular Formula: C6H8O7.H2O
HOOCCH2C(OH)(COOH)CH2COOH.H2O
C6H10O8
Molecular Weight: 210.14 g/mol
| CAS No. | 5949-29-1 |
|---|---|
| Product Name | Citric acid monohydrate |
| Molecular Formula | C6H8O7.H2O HOOCCH2C(OH)(COOH)CH2COOH.H2O C6H10O8 |
| Molecular Weight | 210.14 g/mol |
| IUPAC Name | 2-hydroxypropane-1,2,3-tricarboxylic acid;hydrate |
| Standard InChI | InChI=1S/C6H8O7.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2 |
| Standard InChIKey | YASYEJJMZJALEJ-UHFFFAOYSA-N |
| SMILES | C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O |
| Canonical SMILES | C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O |
| Density | 1.5 g/cm³ |
| Melting Point | 135 °C |
| Physical Description | SLIGHTLY DELIQUESCENT WHITE CRYSTALS. |
| Description | Citric Acid Monohydrate is a tricarboxylic acid found in citrus fruits. Citric acid is used as an excipient in pharmaceutical preparations due to its antioxidant properties. It maintains stability of active ingredients and is used as a preservative. It is also used as an acidulant to control pH and acts as an anticoagulant by chelating calcium in blood. Citric acid monohydrate is an organic molecular entity. A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability. |
| Solubility | Solubility in water, g/100ml at 20 °C: 59.2 |
| Synonyms | Anhydrous Citric Acid Citrate Citric Acid Citric Acid Monohydrate Citric Acid, Anhydrous Uralyt U |
| PubChem Compound | 22230 |
| Last Modified | Nov 11 2021 |
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